Cas no 2034599-07-8 (N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034599-07-8
• MF: C₁₄H₁₇N₇O₂S
• MW: 347.395479917526
• CID: 6258160
• PubChem ID: 119102542
• Update Time: 2025-07-10

N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• AKOS026694539
• N-[(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]-4-propylthiadiazole-5-carboxamide
• N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• 2034599-07-8
• F6524-4887
• N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C14H17N7O2S/c1-3-5-9-11(24-20-17-9)13(22)16-8-10-18-19-12-14(23-4-2)15-6-7-21(10)12/h6-7H,3-5,8H2,1-2H3,(H,16,22)
• InChI Key： AALKRYKMACYJSJ-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=NN=C3C(=NC=CN23)OCC)=O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 347.11644398g/mol
• Monoisotopic Mass: 347.11644398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 135Ų

Additional information on N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

Professional Introduction to Compound with CAS No. 2034599-07-8 and Product Name: N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

This compound, identified by the CAS number 2034599-07-8, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. The product name, N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide, provides a detailed insight into its structural composition and functional groups. This introduction aims to explore the compound's chemical properties, potential applications, and its relevance to contemporary research advancements.

The molecular structure of this compound features a complex arrangement of heterocyclic rings and functional groups. The presence of 1,2,4-triazole, pyrazine, and thiadiazole moieties suggests a high degree of molecular complexity and versatility. These heterocycles are well-known for their role in medicinal chemistry due to their ability to interact with biological targets in various ways. The 8-ethoxy substituent further modulates the electronic properties of the molecule, potentially influencing its reactivity and biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The compound in question has garnered attention due to its unique structural features that may confer advantageous pharmacological properties. Specifically, the combination of thiadiazole and triazoloapyrazine cores has been explored in various drug discovery campaigns. These motifs are known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural framework allows for multiple points of modification, enabling medicinal chemists to optimize its properties for specific therapeutic targets. For instance, the amide group at the 5-position of the thiadiazole ring can be a critical pharmacophore for interactions with biological receptors. Additionally, the presence of an aliphatic side chain attached to the triazoloapyrazine moiety provides an opportunity for further functionalization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclocondensation reactions to form the heterocyclic cores followed by functional group interconversions. The introduction of the 8-ethoxy group and the propyl substituent at the 4-position of the thiadiazole ring are critical steps that require precise control over reaction conditions.

Evaluation of the compound's biological activity has been a focus of recent research efforts. Preliminary studies have indicated that it exhibits promising properties in vitro. For example, it has shown inhibitory activity against certain enzymes and cell lines relevant to cancer research. These findings are particularly intriguing given the increasing demand for targeted therapies in oncology. The compound's ability to interact with specific biological pathways suggests it could serve as a valuable tool for further mechanistic studies.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and potential side effects before costly experimental trials are conducted. By leveraging computational methods alongside experimental data, researchers can accelerate the drug discovery process significantly.

In conclusion, compound CAS No. 2034599-07-8 represents an exciting advancement in pharmaceutical chemistry due to its intricate structure and potential therapeutic applications. The product name N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide underscores its complexity and highlights key functional groups that contribute to its unique properties. As research continues to uncover new ways to harness the power of heterocyclic compounds like this one، it is likely that we will see further developments that translate into innovative treatments for various diseases.